3-((Benzyloxy)carbonyl)-2-methylthiazolidine-4-carboxylic acid

• IUPAC Name: 2-methyl-3-phenylmethoxycarbonyl-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C13H15NO4S/c1-9-14(11(8-19-9)12(15)16)13(17)18-7-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,15,16)
• InChI Key: NJLIQMUVEKOOMG-UHFFFAOYSA-N
• Canonical SMILES: CC1N(C(CS1)C(=O)O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H15NO4S
• Molecular Weight: 281.33 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazolidine ring, the introduction of the methyl group, and the attachment of the benzyloxy carbonyl and carboxylic acid groups. The exact methods would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazolidine ring, carbonyl group, and carboxylic acid group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its structure and the conditions under which it is used. The carboxylic acid group could participate in acid-base reactions, the carbonyl group could undergo addition reactions, and the thiazolidine ring could potentially be involved in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could make it soluble in water, while the nonpolar benzyloxy group could make it soluble in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action could involve binding to a specific target in the body and modulating its activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it is a solid, it could pose a dust hazard. If it is a liquid, it could pose a spill hazard. It could also be harmful if swallowed or inhaled, or cause skin or eye irritation.